Cas no 41743-57-1 (sugereoside)

• Product Name: sugereoside
• CAS No: 41743-57-1
• MF: C₂₆H₄₂O₈
• MW: 482.606889247894
• CID: 927335
• PubChem ID: 3082543
• Update Time: 2025-11-02

sugereoside Chemical and Physical Properties

Names and Identifiers

• sugereoside
• Sugeroside
• Abbeokutone 17-O-beta-glucopyranoside
• 16-Hydroxy-3-oxokauran-17-yl hexopyranoside
• Kaurane-16,17-diol-3-one 17-O-glucopyranoside
• AKOS040762381
• 14-hydroxy-5,5,9-trimethyl-14-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]tetracyclo[11.2.1.01,10.04,9]hexadecan-6-one
• 41743-57-1
• Kauran-3-one, 17-(beta-D-glucopyranosyloxy)-16-hydroxy-
• DTXSID80961948
• 8-hydroxy-4,4,11b-trimethyl-8-(((3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)dodecahydro-6a,9-methanocyclohepta[a]naphthalen-3(2H)-one
• DA-67834

• Inchi： 1S/C26H42O8/c1-23(2)16-6-9-25-10-14(4-5-17(25)24(16,3)8-7-18(23)28)26(32,12-25)13-33-22-21(31)20(30)19(29)15(11-27)34-22/h14-17,19-22,27,29-32H,4-13H2,1-3H3
• InChI Key： XOCBTSXQUYSHOW-UHFFFAOYSA-N
• SMILES： OC1(COC2C(C(C(C(CO)O2)O)O)O)CC23CCC4C(C)(C)C(CCC4(C)C2CCC1C3)=O

Computed Properties

• Exact Mass: 482.288
• Monoisotopic Mass: 482.288
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137A^2
• XLogP3: 1.4

Experimental Properties

• Color/Form: Powder
• Density: 1.33
• Boiling Point: 660.5°C at 760 mmHg
• Flash Point: 217.7°C
• Refractive Index: 1.595
• Vapor Pressure: 0.0±4.5 mmHg at 25°C

sugereoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides

Additional information on sugereoside

Exploring Sugereoside (CAS No. 41743-57-1): Properties, Applications, and Market Insights

Sugereoside (CAS No. 41743-57-1) is a naturally occurring glycoside compound that has garnered significant attention in the fields of phytochemistry and nutraceutical research. This unique molecule, derived from plant sources, exhibits a range of bioactive properties that make it valuable for various applications in the health and wellness industry.

The chemical structure of Sugereoside features a sugar moiety attached to a non-sugar aglycone component, a characteristic shared by many plant secondary metabolites. This structural configuration contributes to its water solubility and bioavailability, key factors that influence its potential therapeutic applications. Recent studies have focused on understanding its metabolic pathways and biological activities, particularly in relation to oxidative stress management and cellular protection.

In the current market landscape, Sugereoside supplements are gaining popularity among consumers seeking natural alternatives for health maintenance. The growing interest in plant-based compounds and functional foods has created new opportunities for this compound in the dietary supplement sector. Manufacturers are increasingly incorporating Sugereoside extracts into formulations targeting immune support and anti-aging benefits, aligning with current consumer trends toward preventive healthcare.

From a research perspective, scientists are investigating the potential of Sugereoside in various biomedical applications. Preliminary studies suggest it may play a role in cellular signaling pathways and gene expression modulation, though more extensive clinical trials are needed to validate these effects. The compound's molecular mechanisms are particularly interesting to researchers studying natural product pharmacology and drug discovery from botanical sources.

The extraction and purification processes for Sugereoside have evolved significantly with advancements in chromatographic techniques and biotechnology methods. Modern green extraction technologies are being employed to obtain high-purity Sugereoside isolates while minimizing environmental impact. These technological improvements have enhanced the compound's commercial viability and opened doors for its use in cosmeceutical formulations and specialty chemical applications.

Quality control remains a critical aspect of Sugereoside production, with analytical methods such as HPLC analysis and mass spectrometry being routinely used to verify purity and potency. Standardization of Sugereoside content in finished products ensures consistent efficacy and meets regulatory requirements in various global markets. The development of authenticity markers helps distinguish genuine Sugereoside products from inferior alternatives in the marketplace.

Looking ahead, the future of Sugereoside research appears promising, with potential applications extending into personalized nutrition and precision medicine. As consumer awareness grows regarding the benefits of plant-derived bioactive compounds, demand for Sugereoside-enriched products is expected to rise. Ongoing studies exploring its synergistic effects with other phytochemicals may further expand its therapeutic potential and commercial applications.

For researchers and industry professionals seeking detailed information about Sugereoside CAS 41743-57-1, numerous scientific databases provide access to peer-reviewed studies and patent literature. The compound's unique properties continue to inspire innovation across multiple disciplines, from food technology to pharmaceutical development, making it a subject of ongoing interest in the scientific community.